Cas no 314284-47-4 (1,3-Benzenedicarboxylicacid, 5-[(2-thienylcarbonyl)amino]-, 1,3-dimethyl ester)
![1,3-Benzenedicarboxylicacid, 5-[(2-thienylcarbonyl)amino]-, 1,3-dimethyl ester structure](https://www.kuujia.com/scimg/cas/314284-47-4x300.png)
314284-47-4 structure
Product Name:1,3-Benzenedicarboxylicacid, 5-[(2-thienylcarbonyl)amino]-, 1,3-dimethyl ester
CAS No:314284-47-4
Molecular Formula:C15H13NO5S
Molecular Weight:319.33242
CID:301082
PubChem ID:710670
1,3-Benzenedicarboxylicacid, 5-[(2-thienylcarbonyl)amino]-, 1,3-dimethyl ester Properties
Names and Identifiers
-
- 1,3-Benzenedicarboxylicacid, 5-[(2-thienylcarbonyl)amino]-, 1,3-dimethyl ester
- 1,3-Benzenedicarboxylicacid, 5-[(2-thienylcarbonyl)amino]-, dimethyl ester (9CI)
- Oprea1_108467
- AKOS000670819
- Dimethyl 5-(thiophene-2-carboxamido)isophthalate
- SR-01000477948-1
- 1,3-Benzenedicarboxylic acid,5-[(2-thienylcarbonyl)amino]-,dimethyl ester
- UPCMLD0ENAT5693358:001
- 1,3-dimethyl 5-(thiophene-2-amido)benzene-1,3-dicarboxylate
- SR-01000477948
- DIMETHYL 5-((2-THIENYLCARBONYL)AMINO)ISOPHTHALATE
- 314284-47-4
- Oprea1_543747
- Z30851569
-
- InChIKey: COUZTRXDRQUMQY-UHFFFAOYSA-N
- Inchi: InChI=1S/C15H13NO5S/c1-20-14(18)9-6-10(15(19)21-2)8-11(7-9)16-13(17)12-4-3-5-22-12/h3-8H,1-2H3,(H,16,17)
- SMILES: COC(C1=CC(NC(C2=CC=CS2)=O)=CC(C(OC)=O)=C1)=O
Computed Properties
- Exact Mass: 319.05144369g/mol
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Rotatable Bond Count: 6
- Monoisotopic Mass: 319.05144369g/mol
- Heavy Atom Count: 22
- Complexity: 418
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 2.5
- Topological Polar Surface Area: 110Ų
1,3-Benzenedicarboxylicacid, 5-[(2-thienylcarbonyl)amino]-, 1,3-dimethyl ester Related Literature
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Shigeru Shimada,Yoong-Kee Choe,Takashi Yamashita Chem. Commun., 2009, 6168-6170
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Han Hao,Manfred Manßen,Laurel L. Schafer Chem. Sci., 2023,14, 4928-4934
-
Shunlin Zhang,Zhe Feng,Ying Cao Dalton Trans., 2021,50, 11975-11985
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Wen Su,Hao Wu,Huimin Xu,Yang Zhang,Yunchao Li,Xiaohong Li,Louzhen Fan Mater. Chem. Front., 2020,4, 821-836
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Jan Prokeš,Martin Varga,Ivo Křivka,Alexandra Rudajevová,Jaroslav Stejskal J. Mater. Chem., 2011,21, 5038-5045
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Isaac O. K’Owino,Marcells A. Omole,Omowunmi A. Sadik J. Environ. Monit., 2007,9, 657-665
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Aba Losi,Inmaculada Yruela,Michael Reus,Alfred R. Holzwarth,Silvia E. Braslavsky Photochem. Photobiol. Sci., 2003,2, 722-729
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Siyao Liu,Hua Deng,Yun Zhao,Shijie Ren,Qiang Fu RSC Adv., 2015,5, 1910-1917
314284-47-4 (1,3-Benzenedicarboxylicacid, 5-[(2-thienylcarbonyl)amino]-, 1,3-dimethyl ester) Related Products
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